
Application Notes and Protocols: Preparation of
SP-141 Stock Solution in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SP-141

Cat. No.: B10764211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
SP-141 is a potent and specific small molecule inhibitor of Mouse double minute 2 homolog

(MDM2), a key negative regulator of the p53 tumor suppressor. By promoting the auto-

ubiquitination and subsequent proteasomal degradation of MDM2, SP-141 can restore p53

function in cancer cells, making it a valuable tool for cancer research and drug development.[1]

[2][3] This document provides a detailed protocol for the preparation of a stock solution of SP-
141 using dimethyl sulfoxide (DMSO) as the solvent. Adherence to this protocol will ensure the

accurate and safe preparation of SP-141 for in vitro and in vivo studies.

Quantitative Data Summary
The following table summarizes the key quantitative data for SP-141.
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Property Value Source

Molecular Weight 324.38 g/mol [1][3]

CAS Number 1253491-42-7 [4]

Appearance Solid [4]

Solubility in DMSO

65 mg/mL (200.38 mM) to 125

mg/mL (385.35 mM). Note:

Solubility can be affected by

the purity of DMSO; use of

fresh, anhydrous DMSO is

recommended. Sonication may

be required.

[1][2][3]

In Vitro IC₅₀

<0.5 µM (0.38–0.50 µM) in

human pancreatic cancer cell

lines

[1][2]

In Vivo Dosage

40 mg/kg (intraperitoneal

injection, 5 days/week) in

mouse models

[1][2]

Safety and Handling Precautions
SP-141 is a chemical compound intended for laboratory research use only. A comprehensive

understanding of its potential hazards and proper handling procedures is crucial.

Hazard Identification:

Causes skin irritation.[4]

Causes serious eye irritation.[4]

May cause respiratory irritation.[4]

Recommended Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.
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Eye Protection: Use safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: If handling large quantities or creating dust, use a NIOSH-approved

respirator.

Handling Procedures:

Work in a well-ventilated area, preferably in a chemical fume hood.[4]

Avoid breathing dust, fumes, or vapors.[4]

Avoid contact with skin and eyes.[4]

Wash hands thoroughly after handling.[4]

First Aid Measures:

If on skin: Wash with plenty of soap and water.[4]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.[4]

If inhaled: Move person into fresh air.[4]

If swallowed: Rinse mouth with water. Do NOT induce vomiting.[4]

In all cases of exposure, seek medical attention.

Experimental Protocol: Preparation of a 10 mM SP-
141 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of SP-141 in DMSO. The

concentration can be adjusted based on experimental needs.

Materials:
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SP-141 powder (CAS: 1253491-42-7)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional, but recommended)

Calculations:

To prepare a 10 mM stock solution, the required mass of SP-141 can be calculated using the

following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 324.38 g/mol = 3.2438 mg

Procedure:

Weighing SP-141: Carefully weigh out the calculated amount of SP-141 powder using an

analytical balance in a tared, sterile microcentrifuge tube or vial.

Adding DMSO: Using a calibrated pipette, add the calculated volume of anhydrous DMSO to

the tube containing the SP-141 powder.

Dissolving SP-141:

Cap the tube securely and vortex thoroughly for 1-2 minutes.

Visually inspect the solution for any undissolved particles.
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If particles remain, sonicate the solution for 5-10 minutes in a water bath sonicator.[3]

Final Inspection: Once the SP-141 is fully dissolved, the solution should be clear and free of

particulates.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage (up to 1 year) or -80°C for long-term

storage (up to 2 years).[2]

Properly label all tubes with the compound name, concentration, date, and initials.

Visualizations
Experimental Workflow
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Workflow for SP-141 Stock Solution Preparation

Preparation

Storage

Calculate required mass of SP-141 and volume of DMSO

Weigh SP-141 powder

Add anhydrous DMSO

Vortex to dissolve

Sonicate if necessary

Aliquot into single-use tubes

Ensure complete dissolution

Store at -20°C or -80°C
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Simplified Signaling Pathway of SP-141
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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